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Compound of Interest

5-Acetonyl-2-methoxybenzene
Compound Name:
sulfonamide

Cat. No.: B121954

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 5-
Acetonyl-2-methoxybenzene sulfonamide, a key intermediate in the synthesis of
Tamsulosin.[1][2][3] While quantitative solubility data for this specific compound is not readily
available in published literature, this document consolidates the existing qualitative information
and outlines a standardized experimental protocol for its precise determination.

Physicochemical Properties

A foundational understanding of the compound's physical and chemical properties is essential
for any solubility studies.
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Property Value Reference
CAS Number 116091-63-5 [1]
Molecular Formula C10H13NO4S [4]
Molecular Weight 243.28 g/mol [41[5]

Light Beige Solid / Pale yellow
Appearance _ [1][6]

to brown solid

] ] >186°C (decomposition) / 194-

Melting Point [1107]

197°C

Physical Form

Crystal - Powder

[1]

Qualitative Solubility Data

Based on available safety data sheets and supplier information, the solubility of 5-Acetonyl-2-

methoxybenzene sulfonamide has been qualitatively described in several common solvents.

This information is crucial for selecting appropriate solvent systems for analysis, purification,

and formulation.

Solvent

Solubility

Reference

N,N-Dimethylformamide (DMF)

Very Soluble

Dimethyl sulfoxide (DMSO)

Slightly Soluble

[1](8]

Methanol

Soluble / Slightly Soluble
(when heated)

[1](8]

Glacial Acetic Acid

Sparingly Soluble

Chloroform

Very Slightly Soluble

Water

Practically Insoluble

Experimental Protocol for Quantitative Solubility

Determination

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.srdpharma.com/products/5-Acetonyl-2-methoxybenzenesulfonamide-view-698
https://www.pharmaffiliates.com/en/products/Intermediates/tamsulosin-impurities
https://www.pharmaffiliates.com/en/products/Intermediates/tamsulosin-impurities
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-5-_2-oxopropyl_benzenesulfonamide
https://www.srdpharma.com/products/5-Acetonyl-2-methoxybenzenesulfonamide-view-698
http://www.rvrlabs.com/Product/116091-63-5/Column_full.html
https://www.srdpharma.com/products/5-Acetonyl-2-methoxybenzenesulfonamide-view-698
http://www.rvrlabs.com/Product/116091-63-5/5-Acetonyl-2-methoxybenzenesulfonamide
https://www.srdpharma.com/products/5-Acetonyl-2-methoxybenzenesulfonamide-view-698
https://www.benchchem.com/product/b121954?utm_src=pdf-body
https://www.benchchem.com/product/b121954?utm_src=pdf-body
https://www.srdpharma.com/products/5-Acetonyl-2-methoxybenzenesulfonamide-view-698
https://www.chembk.com/en/chem/5-(2-Oxopropyl)-2-Methoxy%20Benzene%20Sulphonamide
https://www.srdpharma.com/products/5-Acetonyl-2-methoxybenzenesulfonamide-view-698
https://www.chembk.com/en/chem/5-(2-Oxopropyl)-2-Methoxy%20Benzene%20Sulphonamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

To obtain precise and reproducible solubility data, a standardized experimental protocol is
required. The shake-flask method is a widely accepted and reliable technique for determining
the equilibrium solubility of a compound.[9] The following protocol is a general guideline that
can be adapted for 5-Acetonyl-2-methoxybenzene sulfonamide.

Objective: To determine the equilibrium solubility of 5-Acetonyl-2-methoxybenzene
sulfonamide in various solvents at a specified temperature.

Materials:

e 5-Acetonyl-2-methoxybenzene sulfonamide (solid, crystalline powder)

o Selected solvents (e.g., water, methanol, ethanol, acetonitrile, etc.)

e Volumetric flasks

o Scintillation vials or other suitable sealed containers

o Orbital shaker with temperature control

e Centrifuge

e Syringe filters (e.g., 0.22 um PTFE)

» High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis)

e Analytical balance

Procedure:

» Preparation of Saturated Solutions:

o Add an excess amount of 5-Acetonyl-2-methoxybenzene sulfonamide to a series of
vials, each containing a known volume of a specific solvent. The presence of undissolved
solid is essential to ensure that equilibrium is reached from a state of saturation.

e Equilibration:
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o Seal the vials to prevent solvent evaporation.

o Place the vials in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C) and
agitation speed.

o Allow the samples to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure that
the dissolution process has reached a steady state.

e Phase Separation:

o After equilibration, remove the vials from the shaker and allow them to stand undisturbed
to let the excess solid settle.

o To ensure complete removal of undissolved solids, centrifuge the samples at a high
speed.

o Sample Preparation for Analysis:

o Carefully withdraw an aliquot of the clear supernatant from each vial.

o Filter the aliquot through a syringe filter to remove any remaining particulate matter.

o Dilute the filtered supernatant with a suitable solvent to a concentration that falls within the
linear range of the analytical method.

e Quantification:

o Analyze the diluted samples using a validated HPLC method to determine the
concentration of the dissolved 5-Acetonyl-2-methoxybenzene sulfonamide.

o Prepare a calibration curve using standard solutions of known concentrations to accurately
guantify the compound in the experimental samples.

o Data Analysis:

o Calculate the solubility of the compound in each solvent, typically expressed in mg/mL or
mol/L, based on the concentration determined by HPLC and the dilution factor used.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b121954?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Logical Workflow for Solubility Determination

The following diagram illustrates the logical steps involved in the shake-flask method for
determining solubility.
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Workflow for Shake-Flask Solubility Determination
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Caption: Experimental workflow for the shake-flask solubility determination method.
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Application in Drug Development

5-Acetonyl-2-methoxybenzene sulfonamide is a crucial intermediate in the synthesis of
Tamsulosin, a selective alpha-1 adrenergic receptor antagonist used in the treatment of benign
prostatic hyperplasia.[1][2][10] The solubility of this intermediate is a critical parameter that can
influence the efficiency of the synthesis process, including reaction kinetics, yield, and
purification. A thorough understanding of its solubility in various organic solvents is therefore
essential for process optimization and scale-up in pharmaceutical manufacturing.

While this guide provides the currently available information on the solubility of 5-Acetonyl-2-
methoxybenzene sulfonamide, it is recommended that researchers perform quantitative
solubility studies using a standardized protocol, such as the one outlined above, to obtain
precise data for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Solubility Profile of 5-Acetonyl-2-methoxybenzene
sulfonamide: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121954+#solubility-of-5-acetonyl-2-methoxybenzene-
sulfonamide-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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